Cas no 753439-98-4 (2-acetamido-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoic acid)

• Product Name: 2-acetamido-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoic acid
• CAS No: 753439-98-4
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 5654475
• PubChem ID: 135061657
• Update Time: 2025-07-23

2-acetamido-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid
• 753439-98-4
• EN300-28278056
• 2-acetamido-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoic acid

• Inchi： 1S/C12H13N3O3/c1-8(16)14-10(12(17)18)7-15-6-4-9-3-2-5-13-11(9)15/h2-6,10H,7H2,1H3,(H,14,16)(H,17,18)
• InChI Key： UUDOODTZWLMHDH-UHFFFAOYSA-N
• SMILES： OC(C(CN1C=CC2=CC=CN=C12)NC(C)=O)=O

Computed Properties

• Exact Mass: 247.09569129g/mol
• Monoisotopic Mass: 247.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 84.2Ų

Additional information on 2-acetamido-3-{1H-pyrrolo2,3-bpyridin-1-yl}propanoic acid

Introduction to 2-acetamido-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid (CAS No. 753439-98-4)

2-acetamido-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid, identified by its Chemical Abstracts Service (CAS) number 753439-98-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a conjugated system of a pyrrole ring fused with a pyridine moiety, serves as a versatile scaffold for the development of novel bioactive entities. Its structural complexity and functional diversity make it a valuable candidate for exploring innovative therapeutic strategies.

The core structure of 2-acetamido-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid consists of a propanoic acid backbone substituted with an acetamide group at the 2-position and a 1H-pyrrolo[2,3-b]pyridin-1-yl group at the 3-position. This arrangement creates a multifunctional platform that can be further modified to enhance its pharmacological properties. The presence of both nitrogen-rich heterocycles—pyrrole and pyridine—imparts unique electronic and steric characteristics, which are critical for modulating biological interactions.

In recent years, there has been growing interest in heterocyclic compounds due to their extensive role in drug discovery. The pyrrolo[2,3-b]pyridine scaffold, in particular, has been extensively studied for its potential as an antagonist or agonist in various signaling pathways. For instance, derivatives of this scaffold have shown promise in targeting G protein-coupled receptors (GPCRs), ion channels, and enzymes involved in inflammation and neurodegeneration. The incorporation of an acetamide group enhances the solubility and metabolic stability of the molecule, making it more suitable for pharmaceutical applications.

The acetamido moiety not only improves solubility but also introduces a polar functional group that can participate in hydrogen bonding interactions with biological targets. This feature is particularly advantageous when designing molecules intended to interact with proteins or nucleic acids. Additionally, the propanoic acid side chain provides another site for chemical modification, allowing researchers to fine-tune the pharmacokinetic profile of the compound.

Recent advancements in computational chemistry have facilitated the rational design of molecules like 2-acetamido-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid by predicting their binding affinities and structural conformations. Molecular docking studies have revealed that this compound can interact with various biological targets with high specificity. For example, preliminary simulations suggest that it may bind to enzymes involved in metabolic pathways or receptors associated with central nervous system disorders. These findings underscore the potential of this scaffold as a lead compound for drug development.

The synthesis of 2-acetamido-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid presents both challenges and opportunities for synthetic chemists. The construction of the pyrrolo[2,3-b]pyridine core requires multi-step reactions that often involve cyclization and condensation processes. However, recent methodologies have streamlined these steps, making it more feasible to produce this compound on a scalable basis. Advances in transition metal-catalyzed reactions have also enabled more efficient access to complex heterocyclic frameworks.

In addition to its pharmaceutical potential, 2-acetamido-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid has been explored as a building block for materials science applications. The conjugated system inherent in its structure allows it to participate in π-stacking interactions, which are relevant for designing organic semiconductors and light-emitting diodes (OLEDs). Furthermore, its ability to form coordination complexes with metal ions makes it useful in catalysis and sensing applications.

The biological activity of 2-acetamido-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid has been further investigated through in vitro assays. Initial studies have demonstrated its ability to modulate enzyme activity and receptor binding affinity. For instance, researchers have observed that derivatives of this compound can inhibit kinases involved in cancer progression or block neurotransmitter receptors associated with neurological disorders. These findings highlight its potential as a therapeutic agent.

Future research directions may focus on optimizing the pharmacological properties of 2-acetamido-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid through structure-based drug design. By leveraging computational tools and high-throughput screening techniques, scientists can identify analogs with improved efficacy and reduced toxicity. Additionally, exploring its role in complex biological systems through preclinical studies will provide deeper insights into its therapeutic potential.

The versatility of 2-acetamido-3-{1H-pyrrolo[2,3-b]pyridin-1-yl}propanoic acid as a chemical entity underscores its significance in modern chemistry research. Whether used as a lead compound for drug discovery or as a component in advanced materials synthesis,CAS No 753439984 represents a remarkable achievement in molecular design. As our understanding of biological systems continues to evolve,this compound will undoubtedly play an integral role in shaping future therapeutic strategies.